Cas no 496878-95-6 (L-Aspartic acid, L-alanyl-L-arginyl-L-arginyl-L-asparaginyl-)

• Product Name: L-Aspartic acid, L-alanyl-L-arginyl-L-arginyl-L-asparaginyl-
• CAS No: 496878-95-6
• MF: C₂₃H₄₂N₁₂O₉
• MW: 630.654583454132
• CID: 1529401
• Update Time: 2024-08-24

L-Aspartic acid, L-alanyl-L-arginyl-L-arginyl-L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-alanyl-L-arginyl-L-arginyl-L-asparaginyl-
• L-Aspartic acid, L-alanyl-L-arginyl-L-arginyl-L-asparaginyl- (9CI)

• Inchi： 1S/C23H42N12O9/c1-10(24)17(39)32-11(4-2-6-30-22(26)27)18(40)33-12(5-3-7-31-23(28)29)19(41)34-13(8-15(25)36)20(42)35-14(21(43)44)9-16(37)38/h10-14H,2-9,24H2,1H3,(H2,25,36)(H,32,39)(H,33,40)(H,34,41)(H,35,42)(H,37,38)(H,43,44)(H4,26,27,30)(H4,28,29,31)/t10-,11-,12-,13-,14-/m0/s1
• InChI Key： NWKNGVXBBRZIIS-PEDHHIEDSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 630.32016

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• PSA: 383.91
• pka: 2.82±0.10(Predicted)